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These application notes provide a comprehensive guide for the experimental use of

nicosulfuron formulations incorporating various adjuvants. The protocols outlined below detail

methodologies for formulation preparation, stability testing, efficacy assessment, and crop

safety evaluation.

Introduction to Nicosulfuron and Adjuvant Use
Nicosulfuron is a selective, systemic herbicide belonging to the sulfonylurea chemical family.

[1][2] It is widely used for the post-emergence control of annual and perennial grass weeds, as

well as some broadleaf weeds, particularly in maize (corn) crops.[3][4] Nicosulfuron's mode of

action is the inhibition of the acetolactate synthase (ALS) enzyme (also known as

acetohydroxyacid synthase or AHAS), which is crucial for the biosynthesis of branched-chain

amino acids (valine, leucine, and isoleucine) in susceptible plants.[1][3][5] This inhibition leads

to the cessation of cell division and plant growth, ultimately resulting in weed death.[6]

The efficacy of nicosulfuron can be significantly enhanced by the addition of adjuvants to the

spray solution. Adjuvants are substances that improve the performance of a pesticide by

various mechanisms, such as increasing spray droplet retention on leaf surfaces, enhancing

penetration of the active ingredient, and conditioning the spray water.[2][7] Common adjuvants

used with nicosulfuron include non-ionic surfactants (NIS), crop oil concentrates (COC),
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methylated seed oils (MSO), and nitrogen-based fertilizers like urea ammonium nitrate (UAN)

or ammonium sulfate (AMS).[8][9] The selection of an appropriate adjuvant and its

concentration is critical for optimizing weed control and can sometimes allow for a reduction in

the nicosulfuron application rate.[10][11]

Data Presentation: Efficacy of Nicosulfuron with
Various Adjuvants
The following tables summarize quantitative data from various studies on the efficacy of

nicosulfuron in combination with different adjuvants.

Table 1: Effect of Adjuvants on Nicosulfuron Efficacy for Weed Control
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Target
Weed(s)

Nicosulfuro
n Rate (g
a.i./ha)

Adjuvant
Type

Adjuvant
Concentrati
on

Weed
Control (%)

Reference(s
)

Chenopodiu

m album,

Viola

arvensis,

Polygonum

convolvulus,

Polygonum

aviculare

30

Methylated

Seed Oil

(MSO) +

Ammonium

Nitrate (AMN)

Not Specified

Overcame

reduced

nicosulfuron

rate efficacy

[11]

Echinochloa

crus-galli
30

Methylated

Seed Oil

(MSO)

Not Specified 93-99 [11]

Chenopodiu

m album,

Datura

stramonium,

Solanum

nigrum

Not Specified

Non-ionic

Surfactant

(NIS)

Not Specified

Increased

efficacy by

15-20%

[2]

Chenopodiu

m album,

Datura

stramonium,

Solanum

nigrum

Not Specified

Ammonium

Sulfate

(AMS)

Not Specified
Decreased

efficacy
[2][12]

Amaranthus

retroflexus,

Chenopodiu

m album,

Echinochloa

crus-galli

5-80 HydroMax™ 0.5% (v/v)
Significantly

Increased
[13]

Amaranthus

retroflexus,

5-80 Trend® 90 0.2% (v/v) Significantly

Increased

[13]
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Chenopodiu

m album,

Echinochloa

crus-galli

Chenopodiu

m album,

Echinochloa

crus-galli,

Fallopia

convolvulus

28
MSO 1, MSO

2, MSO 3
1.5 L/ha 85-99 [14]

Table 2: Impact of Nicosulfuron and Adjuvants on Maize Grain Yield

Nicosulfuron Rate
(g a.i./ha)

Adjuvant Type
Impact on Maize
Grain Yield

Reference(s)

30

Petroleum Oil (PO) or

Methylated Seed Oil

(MSO) + AMN or UAN

Comparable to 60 g

a.i./ha of nicosulfuron

alone

[11]

Not Specified
Non-ionic Surfactant

(NIS)

Greatest positive

impact
[2]

Not Specified
Ammonium Sulfate

(AMS)

Yield reduction due to

decreased weed

control

[2]

28
MSO 1, MSO 2, MSO

3

Similar to standard

adjuvant treatments
[14]

Experimental Protocols
Preparation of Experimental Nicosulfuron Formulations
This protocol describes a general method for preparing a lab-scale oil-in-water (EW) emulsion

of nicosulfuron for experimental purposes.

Materials:
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Technical grade nicosulfuron (ensure purity is known)

Oil phase (e.g., methylated seed oil, aromatic hydrocarbon like S-200)[7][15]

Emulsifier/Surfactant (e.g., polyoxyethylene castor oil ether, non-ionic surfactant)[15]

Deionized water

High-shear homogenizer or magnetic stirrer

Beakers, graduated cylinders, and analytical balance

Procedure:

Prepare the Oil Phase:

Weigh the desired amount of the oil phase into a beaker.

Weigh the required amount of technical grade nicosulfuron and dissolve it in the oil

phase. Gentle heating and stirring may be necessary to fully dissolve the active ingredient.

Add the calculated amount of emulsifier/surfactant to the oil phase and mix thoroughly

until a homogenous solution is formed.[15]

Prepare the Aqueous Phase:

Measure the required volume of deionized water into a separate beaker.

Emulsification:

Slowly add the oil phase to the aqueous phase while continuously mixing with a high-

shear homogenizer or a magnetic stirrer at high speed.

Continue homogenization for a sufficient period (e.g., 10-15 minutes) to form a stable,

milky-white emulsion with a uniform consistency.

Adjuvant Addition (for tank-mix simulation):
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For simulating a tank-mix, adjuvants can be added to the final spray solution. First, fill the

spray container with half the required volume of water.

Add any water conditioning agents like ammonium sulfate first and agitate.[2]

Add the nicosulfuron formulation and continue agitation.

Add the activator adjuvant (e.g., NIS, MSO) last.[2]

Fill the container to the final volume with water and maintain agitation.

Calculating Adjuvant Concentration: Adjuvant concentrations are typically expressed as a

percentage of the final spray volume (% v/v).[1][2]

For a 0.25% v/v NIS concentration in a 1 L spray solution:

0.25% = 0.0025

0.0025 * 1000 mL = 2.5 mL of NIS

For a 1% v/v MSO concentration in a 1 L spray solution:

1% = 0.01

0.01 * 1000 mL = 10 mL of MSO

Formulation Stability Testing
This protocol is based on FAO and CIPAC guidelines for assessing the stability of pesticide

formulations.[1][4]

3.2.1. Accelerated Storage Stability:

Place a known quantity of the prepared nicosulfuron formulation in a sealed, suitable

container.

Store the container in an oven at a constant temperature of 54 ± 2°C for 14 days.[1]

After the storage period, allow the sample to cool to room temperature.
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Analyze the active ingredient content using a validated analytical method (e.g., HPLC-UV)

and compare it to the initial concentration. The active ingredient content should not be lower

than 95% of the initial content.[1]

Visually inspect the formulation for any signs of phase separation, crystallization, or

sedimentation.

Perform the physical tests described below (wet sieve test and suspensibility) on the stored

sample.

3.2.2. Wet Sieve Test (CIPAC MT 185):

Weigh a sample of the formulation and disperse it in a specified volume of standard water.

Pour the dispersion through a 75 µm test sieve.

Rinse the container and the sieve with water to ensure all particles have had a chance to

pass through.

Collect the material retained on the sieve, dry it, and weigh it.

The percentage of retained material should not exceed the specified limit (e.g., 2%).[1]

3.2.3. Suspensibility (CIPAC MT 168):

Prepare a suspension of the formulation in a specified volume of standard water in a

graduated cylinder.

Invert the cylinder a set number of times to ensure uniform dispersion and then allow it to

stand undisturbed for 30 minutes at a constant temperature (e.g., 30 ± 2°C).[1]

Carefully siphon off the top 9/10ths of the suspension.

Determine the amount of nicosulfuron in the remaining 1/10th of the suspension by a

suitable analytical method (e.g., HPLC).

Calculate the percentage of the active ingredient that remained in suspension. A minimum of

70% is often required.[1]
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Herbicide Efficacy Assessment
This protocol outlines a general procedure for conducting field or greenhouse trials to assess

the efficacy of nicosulfuron formulations.

Experimental Design:

Use a randomized complete block design with at least four replications.[2][14]

Include an untreated control and a weed-free control for comparison.[2]

Plot sizes should be adequate for the application method and to minimize edge effects (e.g.,

25.5 m² for field trials).[14]

Application:

Apply the herbicide formulations using a calibrated sprayer to ensure uniform coverage.

Treat weeds at the recommended growth stage (e.g., 2-4 leaf stage).[4]

Assessments:

Visual Weed Control Rating:

At set intervals after treatment (e.g., 7, 14, and 21 days), visually assess the percentage of

weed control on a scale of 0 to 100, where 0 is no effect and 100 is complete weed death.

[16]

Weed Biomass Reduction:

At a specified time after treatment (e.g., 21 days), collect all above-ground weed biomass

from a defined area (e.g., a 0.25 m² quadrat) within each plot.[2]

Dry the collected biomass in an oven at a constant temperature (e.g., 60°C) until a

constant weight is achieved.

Calculate the percentage of biomass reduction compared to the untreated control.[2]
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Crop Safety (Phytotoxicity) Assessment
This protocol provides a method for evaluating the potential phytotoxicity of nicosulfuron
formulations on maize.

Experimental Design:

Similar to efficacy trials, use a randomized complete block design with replications.

It is recommended to conduct crop safety trials in the absence of weeds (e.g., in hand-

weeded plots) to avoid confounding factors.[17]

Assessments:

Visual Phytotoxicity Rating:

At regular intervals after application (e.g., 3, 5, 7, and 9 days), visually assess crop injury

using a standardized rating scale.[8]

Phytotoxicity Scoring Scale (0-10):

0: No injury, normal growth.[8]

1-3: Slight injury (e.g., minor discoloration, slight stunting).

4-6: Moderate injury (e.g., noticeable stunting, chlorosis, some leaf malformation).

7-9: Severe injury (e.g., significant stunting, necrosis, severe malformation).

10: Complete crop death.

Physiological Measurements:

Measure plant height and stem diameter.[18]

At harvest, determine yield components such as cob length, number of grains per cob,

and total grain yield.[8][18]
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Caption: Nicosulfuron's mode of action via ALS enzyme inhibition.

Experimental Workflow for Adjuvant Screening
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Caption: Workflow for screening nicosulfuron-adjuvant combinations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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